Cas no 105-57-7 (Acetal)

Acetal Properties

Names and Identifiers

• Acetal
• Acetal~1,1-Diethoxyethane
• diethylacetal
• 1,1-Diethoxyacetal
• 1,1-diethoxyethane
• Acetaldehyde diethyl acetal
• Capsicum annuum l.
• Ethylidine diethyl ether
• Ethylidene diethyl ether
• Acetaldehydeliethylacetal
• 1,1-Diethoxyethaneneat
• 1,1-diethoxy-decane
• Decanal diethyl acetal
• Decane,1,1-diethoxy
• Decane,1-diethoxy
• diethoxy-ethane
• n-Caprinaldehyd-diaethylacetal
• n-Decylaldehyd-diaethylacetal
• acetaal
• Acetale
• AT-20GF
• NSC 7624
• Aceton NS
• usafdo-45
• FEMA 2002
• Acetron GP
• Delrin 100
• Diethyl Acetal
• diethylacetal,1,1-diethoxyethane
• acetaldehyddiethylacetal
• 2-DIETHYLACETAL
• 1,1-diethoxyethane acetal
• 1,1-Diethoxyethane, Acetal, Acetaldehyde diethyl acetal
• 1,1-diethoxy-ethan
• 1,1-Dietossietano
• +Expand

• MDL： MFCD00009243
• InChIKey： DHKHKXVYLBGOIT-UHFFFAOYSA-N
• Inchi： 1S/C6H14O2/c1-4-7-6(3)8-5-2/h6H,4-5H2,1-3H3
• SMILES： CCOC(C)OCC
• BRN： 1098310

Computed Properties

• Exact Mass: 118.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 118.099
• Heavy Atom Count: 8
• Complexity: 39.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 1.40540
• PSA: 18.46000
• Merck: 38
• Refractive Index: n20/D 1.379-1.383(lit.)
• Water Partition Coefficient: 46 g/L (25 ºC)
• Boiling Point: 102 °C(lit.)
• Melting Point: -100°C(lit.)
• Vapor Pressure: 20 mmHg ( 20 °C)
  8 mmHg ( 8 °C)
• Flash Point: Fahrenheit: -5.8 ° f
  Celsius: -21 ° c
  
• FEMA: 2002
• Solubility: 46g/l
• Color/Form: Colorless volatile liquid with aromatic smell. [1]
• Stability/Shelf Life: Stable. Highly flammable. May form peroxides in storage. Test for peroxides before use. Vapors may form an explosive mixture with air, and may travel to source of ignition and flash back. Vapors may spread along ground and collect in low or confined areas (sewers, basements, tanks).
• Solubility: Soluble in water, ethanol, ether, acetone, chloroform. [14]
• Sensitiveness: Sensitive to heat, light and humidity
• Density: 0.831 g/mL at 25 °C(lit.)

Acetal Security Information

• Symbol: GHS02 GHS07
• RTECS：AB2800000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S9-S16-S33
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/38
• Hazard Level：3
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 1088 3/PG 2
• Hazard Statement： H225,H315,H319
• Warning Statement： P210,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Refrigerator (+4°C) + Flammables area
• PackingGroup：II
• Risk Phrases： 11-36/38
• Signal Word：Danger
• TSCA：Yes
• Toxicity：LD50 orally in rats: 4.57 g/kg (Smyth)
• Explosive Limit：1.6-10.4%(V)
• HazardClass：3

Acetal Customs Data

• HS CODE：29110000
• Customs Data：

  China Customs Code:

  2911000000

  Overview:

  2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils